Cas no 229620-58-0 (Pyridine, 3-nitro-2-[3-(trifluoromethyl)phenoxy]-)

• Product Name: Pyridine, 3-nitro-2-[3-(trifluoromethyl)phenoxy]-
• CAS No: 229620-58-0
• MF: C₁₂H₇F₃N₂O₃
• MW: 284.190793275833
• CID: 3916005
• PubChem ID: 288110
• Update Time: 2025-04-22

Pyridine, 3-nitro-2-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-nitro-2-[3-(trifluoromethyl)phenoxy]-
• 3-nitro-2-[3-(trifluoromethyl)phenoxy]pyridine
• NSC-148800
• 229620-58-0
• 3-Nitro-2-(3-(trifluoromethyl)phenoxy)pyridine
• NSC148800
• AJ-333/25006171
• SCHEMBL1307813
• 3-Nitro-2-(3-trifluoromethyl-phenoxy)-pyridine

• Inchi： 1S/C12H7F3N2O3/c13-12(14,15)8-3-1-4-9(7-8)20-11-10(17(18)19)5-2-6-16-11/h1-7H
• InChI Key： DXDXAPIJIQXQIH-UHFFFAOYSA-N
• SMILES： [N+](=O)([O-])C1C=CC=NC=1OC1=CC=CC(=C1)C(F)(F)F

Computed Properties

• Exact Mass: 284.04087658Da
• Monoisotopic Mass: 284.04087658Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.9Ų